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Compound of Interest

Compound Name: L 012

Cat. No.: B1673681 Get Quote

Essential Safety and Handling Guide for L 012
For researchers, scientists, and drug development professionals, ensuring safe and effective

laboratory practices is paramount. This guide provides immediate safety and logistical

information for handling the chemiluminescent probe L 012, including detailed operational and

disposal plans.

Chemical Identification and Properties

Property Value

Chemical Name

8-Amino-5-chloro-2,3-dihydro-7-phenyl-

pyrido[3,4-d]pyridazine-1,4-dione, monosodium

salt[1]

Common Name L 012 sodium salt[2][3][4]

CAS Number 143556-24-5[1][2][3][5]

Molecular Formula C₁₃H₈ClN₄NaO₂[2]

Molecular Weight 310.67 g/mol [2]

Appearance Beige to yellowish powder[2]

Solubility Soluble in water and DMSO
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Hazard Identification and Personal Protective Equipment
(PPE)
L 012 sodium salt is classified as a hazardous substance that can cause skin and serious eye

irritation[2]. Therefore, adherence to strict safety protocols and the use of appropriate personal

protective equipment are mandatory.

Summary of Required Personal Protective Equipment (PPE)

Protection Type Required PPE
Specifications and Best
Practices

Eye and Face Protection
Safety Goggles or a Face

Shield

Must be worn at all times when

handling L 012 in solid or

solution form to protect against

splashes.

Hand Protection Chemical-resistant gloves

Nitrile or latex gloves are

suitable. Always inspect gloves

for tears or punctures before

use and dispose of them

properly after handling the

chemical.

Body Protection Laboratory Coat

A full-length lab coat should be

worn to protect skin and

clothing from potential spills.

Respiratory Protection NIOSH-approved respirator

Recommended when handling

the powdered form of L 012 to

avoid inhalation of dust

particles.

Operational Plan for Handling L 012
A systematic approach to handling L 012, from preparation to experimental use, is crucial for

both safety and experimental accuracy.
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Preparation of Stock and Working Solutions
Storage of L 012 Powder:

Store the solid compound in a tightly sealed container in a cool, dry, and well-ventilated area.

Protect from light.

Preparation of Stock Solution (e.g., 10 mM in DMSO):

Work Area Preparation: Ensure a clean and designated workspace, preferably within a

chemical fume hood.

Don PPE: Wear all required personal protective equipment.

Weighing: Carefully weigh the desired amount of L 012 powder.

Dissolving: Add the appropriate volume of DMSO to the powder.

Storage of Stock Solution: Aliquot the stock solution into smaller, single-use vials to avoid

repeated freeze-thaw cycles. Store at -20°C or -80°C and protect from light[3].

Preparation of Working Solution (e.g., 1-10 µM in buffer):

Dilution: Dilute the stock solution to the final desired concentration using an appropriate

buffer (e.g., PBS).

Immediate Use: Prepare the working solution immediately before the experiment, as its

stability in aqueous solutions may be limited.

Experimental Workflow
The following diagram illustrates the general workflow for a typical experiment involving L 012
for the detection of reactive oxygen species (ROS).
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Preparation

Experiment

Cleanup and Disposal

Prepare Stock Solution (e.g., 10 mM in DMSO)

Prepare Working Solution (e.g., 1-10 µM in buffer)

Introduce L 012 to biological sample

Induce ROS production (if applicable)

Measure chemiluminescence

Collect all L 012-contaminated waste

Label waste container appropriately

Dispose of as hazardous chemical waste

Click to download full resolution via product page

A high-level workflow for experiments using L 012.
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Disposal Plan for L 012 Waste
Proper disposal of L 012 and any contaminated materials is critical to prevent environmental

contamination and ensure laboratory safety. All L 012 waste should be treated as hazardous

chemical waste.

Waste Segregation and Collection
Designated Waste Container: Use a clearly labeled, leak-proof container for all L 012 waste.

The label should include "Hazardous Waste," "L 012," and the primary hazard (Irritant).

Types of Waste to Collect:

Unused or expired L 012 powder and solutions.

Contaminated consumables, including pipette tips, microfuge tubes, and well plates.

Contaminated PPE, such as gloves.

Any materials used for spill cleanup.

Step-by-Step Disposal Procedure
Collection: At the point of generation, collect all L 012-contaminated materials in the

designated hazardous waste container.

Container Management: Keep the waste container securely sealed when not in use. Do not

overfill the container.

Storage Pending Disposal: Store the sealed waste container in a designated, well-ventilated,

and secure area away from incompatible materials.

Institutional Disposal Protocol: Follow your institution's specific procedures for the disposal of

hazardous chemical waste. This typically involves contacting the Environmental Health and

Safety (EHS) office for waste pickup.

Documentation: Maintain a log of the waste generated, including the date and quantity.
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In the event of a spill, immediately alert others in the area. For small spills, wear appropriate

PPE, cover the spill with an absorbent material, and carefully sweep the material into a

designated hazardous waste container. For large spills, evacuate the area and contact your

institution's EHS department.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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